Cas no 2413877-61-7 (tert-butyl N-4-(hydroxymethyl)-1,3-thiazol-2-yl-N-(2-methylphenyl)carbamate)

• Product Name: tert-butyl N-4-(hydroxymethyl)-1,3-thiazol-2-yl-N-(2-methylphenyl)carbamate
• CAS No: 2413877-61-7
• MF: C₁₆H₂₀N₂O₃S
• MW: 320.406602859497
• CID: 5674789
• PubChem ID: 165770522
• Update Time: 2025-05-21

tert-butyl N-4-(hydroxymethyl)-1,3-thiazol-2-yl-N-(2-methylphenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-26665589
• tert-butyl N-[4-(hydroxymethyl)-1,3-thiazol-2-yl]-N-(2-methylphenyl)carbamate
• 2413877-61-7
• tert-butyl N-4-(hydroxymethyl)-1,3-thiazol-2-yl-N-(2-methylphenyl)carbamate

• Inchi： 1S/C16H20N2O3S/c1-11-7-5-6-8-13(11)18(15(20)21-16(2,3)4)14-17-12(9-19)10-22-14/h5-8,10,19H,9H2,1-4H3
• InChI Key： GLKGTQUCZJCHMK-UHFFFAOYSA-N
• SMILES： S1C=C(CO)N=C1N(C(=O)OC(C)(C)C)C1C=CC=CC=1C

Computed Properties

• Exact Mass: 320.11946368g/mol
• Monoisotopic Mass: 320.11946368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 386
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 90.9Ų

Additional information on tert-butyl N-4-(hydroxymethyl)-1,3-thiazol-2-yl-N-(2-methylphenyl)carbamate

Introduction to Tert-butyl N-4-(hydroxymethyl)-1,3-thiazol-2-yl-N-(2-methylphenyl)carbamate (CAS No. 2413877-61-7)

Tert-butyl N-4-(hydroxymethyl)-1,3-thiazol-2-yl-N-(2-methylphenyl)carbamate, a compound with the chemical identifier CAS No. 2413877-61-7, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to the class of carbamates and exhibits a unique structural framework that has garnered considerable attention from researchers due to its potential biological activities and mechanistic insights.

The molecular structure of this compound features a tert-butyl group, which is known for its steric hindrance properties, contributing to the overall stability and reactivity of the molecule. Additionally, the presence of a thiazole ring at the 1,3 position enhances its pharmacological relevance, as thiazole derivatives are widely recognized for their diverse biological functions. The carbamate moiety at the N position further extends its potential applications in drug design and development.

In recent years, there has been a growing interest in exploring the therapeutic potential of carbamate-based compounds, particularly those incorporating heterocyclic scaffolds such as thiazole. The combination of these structural elements in Tert-butyl N-4-(hydroxymethyl)-1,3-thiazol-2-yl-N-(2-methylphenyl)carbamate suggests that it may exhibit properties such as anti-inflammatory, antimicrobial, and even anticancer effects. These possibilities have been further investigated through various preclinical studies.

One of the most compelling aspects of this compound is its interaction with biological targets. The hydroxymethyl group at the 4-position of the thiazole ring provides a site for potential hydrogen bonding interactions, which could be crucial for binding to specific enzymes or receptors. Moreover, the 2-methylphenyl group introduces an aromatic ring system that may enhance lipophilicity and improve membrane permeability, factors that are often critical for drug efficacy.

The synthesis of Tert-butyl N-4-(hydroxymethyl)-1,3-thiazol-2-yl-N-(2-methylphenyl)carbamate involves a multi-step process that requires careful optimization to ensure high yield and purity. The use of advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitution strategies, has been instrumental in achieving the desired product with minimal side reactions. These synthetic methodologies not only highlight the technical prowess of modern organic chemistry but also underscore the importance of precision in pharmaceutical manufacturing.

Recent research has begun to uncover the mechanistic pathways through which this compound exerts its biological effects. Studies using computational modeling have suggested that Tert-butyl N-4-(hydroxymethyl)-1,3-thiazol-2-yl-N-(2-methylphenyl)carbamate may interact with key enzymes involved in inflammatory pathways. For instance, preliminary data indicate that it could inhibit the activity of cyclooxygenase (COX), an enzyme crucial for prostaglandin synthesis. Such interactions could potentially lead to novel therapeutic strategies for managing inflammatory diseases.

The compound's potential application extends beyond inflammation management. Preliminary in vitro assays have shown promising results in terms of antimicrobial activity against various bacterial strains. This finding is particularly significant given the increasing prevalence of antibiotic-resistant pathogens worldwide. The structural features of Tert-butyl N-4-(hydroxymethyl)-1,3-thiazol-2-yl-N-(2-methylphenyl)carbamate may contribute to its ability to disrupt bacterial cell wall synthesis or interfere with essential metabolic processes.

In addition to its biological activities, this compound also exhibits favorable pharmacokinetic properties. Animal studies have demonstrated good oral bioavailability and moderate tissue distribution, suggesting that it could be suitable for systemic administration. Furthermore, preliminary toxicity studies have shown no significant adverse effects at tested doses, paving the way for further clinical investigation.

The development of Tert-butyl N-4-(hydroxymethyl)-1,3-thiazol-2-yl-N-(2-methylphenyl)carbamate aligns with current trends in drug discovery aimed at identifying small molecules with multiple targets or mechanisms of action. This approach is particularly attractive because it can lead to more effective and less toxic therapeutic agents compared to traditional single-target drugs. As research continues to unravel the complexities of biological systems, compounds like this one are poised to play a pivotal role in addressing unmet medical needs.

The future prospects for Tert-butyl N-4-(hydroxymethyl)-1,3-thiazol-2-yl-N-(2-methylphenyl)carbamate are exciting and multifaceted. Ongoing studies are focused on optimizing its chemical structure to enhance potency and selectivity while minimizing off-target effects. Additionally, efforts are underway to explore its potential use in combination therapies alongside other pharmacological agents. Such collaborative approaches could lead to synergistic effects that improve treatment outcomes for patients suffering from various diseases.

In conclusion, Tert-butyl N-4-(hydroxymethyl)-1,3-thiazol-2-yl-N-(2-methylphenyl)carbamate represents a promising candidate in pharmaceutical research due to its unique structural features and demonstrated biological activities. Its potential applications in managing inflammation and combating microbial infections make it a valuable asset in the quest for novel therapeutic solutions. As our understanding of molecular interactions continues to evolve, compounds like this one will undoubtedly contribute significantly to advancements in medicine and healthcare.